Cas no 1341094-60-7 (1-(Cyclohexylmethyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(Cyclohexylmethyl)cyclohexane-1-carboxylic acid
• CAS No: 1341094-60-7
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 4695564
• PubChem ID: 21351436
• Update Time: 2025-05-19

1-(Cyclohexylmethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohexylmethyl)cyclohexane-1-carboxylic acid
• 1-(Cyclohexylmethyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C14H24O2/c15-13(16)14(9-5-2-6-10-14)11-12-7-3-1-4-8-12/h12H,1-11H2,(H,15,16)
• InChI Key： XUUYKKGGKZOADV-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)CC1CCCCC1)=O

Computed Properties

• Exact Mass: 224.177630004 g/mol
• Monoisotopic Mass: 224.177630004 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3
• Molecular Weight: 224.34

Additional information on 1-(Cyclohexylmethyl)cyclohexane-1-carboxylic acid

Introduction to 1-(Cyclohexylmethyl)cyclohexane-1-carboxylic acid (CAS No. 1341094-60-7) and Its Emerging Applications in Chemical Biology

1-(Cyclohexylmethyl)cyclohexane-1-carboxylic acid, identified by the CAS number 1341094-60-7, is a compound of significant interest in the field of chemical biology due to its unique structural and pharmacological properties. This molecule, featuring a cyclohexane core substituted with a cyclohexylmethyl group and a carboxylic acid functional group, has garnered attention for its potential applications in drug discovery, material science, and biochemical research. The structural motifs present in this compound contribute to its versatility, making it a valuable scaffold for the development of novel bioactive molecules.

The structure of 1-(Cyclohexylmethyl)cyclohexane-1-carboxylic acid is characterized by its rigid cyclohexane ring system, which provides stability and influences the conformational preferences of the molecule. The presence of the cyclohexylmethyl group introduces additional steric bulk, which can be exploited to modulate interactions with biological targets. Furthermore, the carboxylic acid moiety serves as a key functional group, enabling various chemical modifications such as esterification, amidation, or coupling with other biomolecules. These features make it an attractive candidate for further exploration in medicinal chemistry and synthetic biology.

In recent years, there has been growing interest in the development of cyclohexane-based derivatives as pharmacophores due to their favorable pharmacokinetic properties and low toxicity profiles. Studies have demonstrated that compounds incorporating cyclohexane rings often exhibit good solubility and metabolic stability, which are critical factors for therapeutic agents. 1-(Cyclohexylmethyl)cyclohexane-1-carboxylic acid aligns with these criteria, making it a promising candidate for further investigation.

One of the most compelling aspects of 1-(Cyclohexylmethyl)cyclohexane-1-carboxylic acid is its potential as a scaffold for drug design. The rigid framework of the cyclohexane ring system allows for precise tuning of molecular shape and electronic properties, which can be tailored to interact with specific biological targets. For instance, modifications at the cyclohexylmethyl position or the carboxylic acid group can introduce hydrogen bonding or hydrophobic interactions, enhancing binding affinity to enzymes or receptors. This flexibility makes it an ideal platform for structure-based drug design approaches.

Recent advancements in computational chemistry have further accelerated the exploration of 1-(Cyclohexylmethyl)cyclohexane-1-carboxylic acid and its derivatives. Molecular docking simulations and virtual screening techniques have been employed to identify potential binding modes with target proteins. These computational methods have revealed that this compound can interact with various biological targets, including kinases, proteases, and ion channels. Such insights have guided experimental efforts toward optimizing its pharmacological activity.

The pharmacological potential of 1-(Cyclohexylmethyl)cyclohexane-1-carboxylic acid has been explored in several preclinical studies. Researchers have investigated its effects on cellular pathways relevant to inflammation, cancer, and neurodegeneration. Preliminary findings suggest that this compound exhibits anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory signaling pathways. Additionally, its ability to interfere with cancer cell proliferation has been observed in vitro, making it a candidate for further development as an anticancer agent.

Beyond its applications in drug discovery, 1-(Cyclohexylmethyl)cyclohexane-1-carboxylic acid has shown promise in material science applications. Its unique structural features make it suitable for use as a building block in the synthesis of polymers and coatings with enhanced mechanical strength and thermal stability. Furthermore, the carboxylic acid group can be functionalized to create biodegradable materials or hydrogels for biomedical applications.

The synthesis of 1-(Cyclohexylmethyl)cyclohexane-1-carboxylic acid presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step organic transformations, including cyclization reactions and functional group interconversions. However, recent advances in synthetic methodology have enabled more efficient and scalable production methods. For instance, catalytic hydrogenation techniques have been employed to simplify key synthetic steps while maintaining high yields.

The future prospects for 1-(Cyclohexylmethyl)cyclohexane-1-carboxylic acid are promising, with ongoing research aimed at expanding its applications across multiple domains. Efforts are underway to develop novel derivatives with enhanced bioactivity and improved pharmacokinetic profiles through rational molecular design. Additionally, interdisciplinary approaches combining organic chemistry, computational modeling, and bioinformatics are being leveraged to accelerate the discovery process.

In conclusion, 1-(Cyclohexylmethyl)cyclohexane-1-carboxylic acid (CAS No. 1341094-60-7) is a versatile compound with significant potential in chemical biology and beyond. Its unique structural features make it an attractive scaffold for drug design and material science applications alike. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing scientific understanding and technological innovation.